Cas no 54289-82-6 (1-Butanol, 3,3'-oxybis-)
1-Butanol, 3,3'-oxybis- structure
Product Name:1-Butanol, 3,3'-oxybis-
CAS No:54289-82-6
MF:C8H18O3
MW:162.226723194122
CID:378024
PubChem ID:171333
Update Time:2025-04-19
1-Butanol, 3,3'-oxybis- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 3,3'-oxybis-
- 3-(4-hydroxybutan-2-yloxy)butan-1-ol
- 3,3'-oxybisbutan-1-ol
- 3,3'-oxydibutan-1-ol
- NS00089335
- 54289-82-6
- 3,3'-Oxybis(butan-1-ol)
- DTXSID50886093
- SCHEMBL2767399
- NS00040070
- EINECS 259-069-2
- ZIYSJVFROIOYRQ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H18O3/c1-7(3-5-9)11-8(2)4-6-10/h7-10H,3-6H2,1-2H3
- InChI Key: ZIYSJVFROIOYRQ-UHFFFAOYSA-N
- SMILES: O(C(C)CCO)C(C)CCO
Computed Properties
- Exact Mass: 162.12564
- Monoisotopic Mass: 162.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 278.4°C at 760 mmHg
- Flash Point: 122.2°C
- Refractive Index: 1.451
- PSA: 49.69
1-Butanol, 3,3'-oxybis- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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